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Compound of Interest

Compound Name: Titanium(IV) isopropoxide

Cat. No.: B8814885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Titanium(IV) isopropoxide (TTIP),

a versatile organometallic compound with significant applications in organic synthesis and

materials science. This document details its chemical and physical properties, key applications

with experimental protocols, and safety information.

Core Properties of Titanium(IV) Isopropoxide
Titanium(IV) isopropoxide is a colorless to pale-yellow liquid that is highly reactive,

particularly with moisture. Its fundamental physicochemical properties are summarized in the

table below, providing essential data for handling, storage, and experimental design.
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Property Value

CAS Number 546-68-9

Molecular Formula C₁₂H₂₈O₄Ti

Molar Mass 284.22 g/mol

Appearance Colorless to pale-yellow liquid

Density 0.96 g/cm³

Melting Point 17 °C (63 °F; 290 K)

Boiling Point 232 °C (450 °F; 505 K)

Solubility
Soluble in ethanol, ether, benzene, chloroform.

Reacts with water.[1]

Refractive Index (n_D) 1.46

Applications in Synthesis and Materials Science
Titanium(IV) isopropoxide is a cornerstone reagent in both academic research and industrial

processes due to its utility as a catalyst and a precursor for titanium-based materials.

Catalyst in Organic Synthesis
TTIP is a key component in several name reactions, valued for its ability to catalyze the

formation of carbon-carbon and carbon-oxygen bonds with high stereoselectivity.

Sharpless Asymmetric Epoxidation: This reaction is a powerful method for the

enantioselective synthesis of 2,3-epoxyalcohols from primary and secondary allylic alcohols.

[1] The catalyst is formed in situ from titanium(IV) isopropoxide and a chiral diethyl tartrate

(DET) ligand, with tert-butyl hydroperoxide (TBHP) as the oxidant.[1]

Kulinkovich Reaction: This reaction enables the synthesis of cyclopropanols from esters

using Grignard reagents in the presence of a catalytic amount of TTIP.[2] The process

involves the formation of a titanacyclopropane intermediate.[2]

Precursor in Materials Science
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The high reactivity of TTIP with water makes it an ideal precursor for the synthesis of titanium

dioxide (TiO₂) nanomaterials through the sol-gel process.[1] This method allows for precise

control over the size, shape, and crystallinity of the resulting nanoparticles, which have

applications in photovoltaics, photocatalysis, and coatings.[3] TTIP is also used in the

preparation of other advanced materials, such as barium-strontium-titanate thin films and

porous titanosilicates for ion-exchange applications.

Experimental Protocols
The following are generalized protocols for key reactions involving Titanium(IV) isopropoxide.

Caution: These reactions are sensitive to moisture and air and should be performed under an

inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Protocol 1: Sharpless Asymmetric Epoxidation of an
Allylic Alcohol
This protocol provides a general procedure for the catalytic asymmetric epoxidation.

Materials:

Allylic alcohol

Titanium(IV) isopropoxide (Ti(OiPr)₄)

Diethyl L-(+)-tartrate ((+)-DET) or Diethyl D-(-)-tartrate ((-)-DET)

Anhydrous tert-butyl hydroperoxide (TBHP) in toluene

Anhydrous dichloromethane (CH₂Cl₂)

Powdered, activated 4Å molecular sieves

Procedure:

To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add the

powdered 4Å molecular sieves.

Add anhydrous dichloromethane and cool the suspension to -20 °C.
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To the stirred suspension, add titanium(IV) isopropoxide (5-10 mol%) via syringe, followed

by the chiral diethyl tartrate (6-12 mol%).

Stir the mixture at -20 °C for 30 minutes to pre-form the catalyst complex.

Add the allylic alcohol (1 equivalent) to the catalyst mixture.

Slowly add the anhydrous TBHP solution (1.5-2.0 equivalents) dropwise, maintaining the

internal temperature at -20 °C.

Monitor the reaction by thin-layer chromatography (TLC). The reaction is typically complete

within 1-5 hours.[1]

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

sulfite.

Allow the mixture to warm to room temperature and stir for at least 1 hour.

The product can be isolated and purified using standard extraction and chromatography

techniques.

Protocol 2: Sol-Gel Synthesis of TiO₂ Nanoparticles
This protocol describes a typical sol-gel process for preparing titanium dioxide nanoparticles.

Materials:

Titanium(IV) isopropoxide (TTIP)

Absolute ethanol

Nitric acid

Deionized water

Procedure:

Add 10 mL of Titanium(IV) isopropoxide to 30 mL of absolute ethanol and stir for 60

minutes.[4]
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In a separate beaker, add 3 mL of nitric acid to 150 mL of deionized water to create the

hydrolysis catalyst solution.[4]

Inject the aqueous acid solution dropwise into the TTIP/ethanol mixture under vigorous

stirring. This addition should take at least 4 hours.[4]

Continue stirring the mixture for approximately 2 hours at 60 °C until a viscous, opaque

suspension (the sol-gel) is formed.[4]

Heat the obtained gel at 100 °C for 24 hours to evaporate the solvents.[4]

Calcine the resulting solid at 600 °C for 4 hours to obtain crystalline TiO₂ nanoparticles.[4]

Visualizations of Chemical Processes
The following diagrams illustrate key experimental workflows and reaction pathways involving

Titanium(IV) isopropoxide.
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Caption: Workflow for the sol-gel synthesis of TiO₂ nanoparticles using TTIP.
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Caption: Logical workflow of the Sharpless Asymmetric Epoxidation.

Safety and Handling
Titanium(IV) isopropoxide is a flammable liquid and vapor. It is also highly sensitive to

moisture and will react with water in the air, producing isopropanol and titanium dioxide.

Therefore, it should be stored in a cool, dry, well-ventilated area in tightly sealed containers

under an inert atmosphere. When handling, appropriate personal protective equipment,

including safety glasses, chemical-resistant gloves, and a lab coat, should be worn. All

transfers and reactions should be carried out in a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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